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Compound of Interest

Compound Name: Z-Tyr-Lys-Arg-pNA

Cat. No.: B12387806 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the disposal of Z-Tyr-Lys-Arg-pNA, a chromogenic substrate

commonly used in protease assays. Due to the presence of p-nitroaniline (pNA), this

compound requires special handling and disposal procedures.

Quantitative Data Summary
The following table summarizes key quantitative data for Z-Tyr-Lys-Arg-pNA and its common

variants.
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Property Z-Tyr-Lys-Arg-pNA Z-Tyr-Lys-Arg-pNA · 2TFA

CAS Number 108318-36-1 108318-36-1

Molecular Formula C35H45N9O8 C35H45N9O8 · 2C2HF3O2

Molecular Weight 719.79 g/mol 947.85 g/mol

Appearance White to off-white solid White to off-white powder

Purity ≥ 99% (HPLC) ≥ 99% (HPLC)[1]

Storage (Powder)
-20°C for 1 year, -80°C for 2

years[2]
2 - 8 °C[1]

Storage (Solution)
-20°C for 1 month, -80°C for 6

months[2][3]

Frozen below -15°C for a few

weeks is recommended[4]

Experimental Protocol: Protease Activity Assay
Z-Tyr-Lys-Arg-pNA is frequently used as a substrate in colorimetric assays to determine

protease activity. The following is a generalized experimental protocol for such an assay.

Objective: To measure the enzymatic activity of a protease by monitoring the cleavage of Z-
Tyr-Lys-Arg-pNA.

Materials:

Z-Tyr-Lys-Arg-pNA substrate solution

Protease enzyme solution of unknown activity

Assay buffer (e.g., Tris-HCl, pH 8.0)

Microplate reader or spectrophotometer

96-well microplate or cuvettes

Procedure:

Prepare Reagents:
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Dissolve Z-Tyr-Lys-Arg-pNA in a suitable solvent (e.g., DMSO) to create a stock solution.

Dilute the stock solution with the assay buffer to the desired final concentration.

Prepare serial dilutions of the protease enzyme in the assay buffer.

Set up the Assay:

To each well of a 96-well plate, add a specific volume of the assay buffer.

Add the protease enzyme dilutions to the appropriate wells.

Include a negative control with no enzyme.

Initiate the Reaction:

Add the Z-Tyr-Lys-Arg-pNA substrate solution to all wells to start the enzymatic reaction.

Incubation:

Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a specific

period.

Measurement:

Measure the absorbance of the released p-nitroaniline at a wavelength of 405 nm at

regular intervals.

Data Analysis:

Calculate the rate of reaction by determining the change in absorbance over time.

Plot a standard curve if quantifying the absolute amount of released pNA.

Determine the protease activity from the reaction rate.

Visualizing the Experimental Workflow
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The following diagram illustrates the general workflow for a protease assay using a

chromogenic substrate like Z-Tyr-Lys-Arg-pNA.
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Caption: A diagram illustrating the workflow of a typical protease activity assay.

Proper Disposal Procedures for Z-Tyr-Lys-Arg-pNA
The disposal of Z-Tyr-Lys-Arg-pNA and associated waste must be handled with care due to

the toxic nature of its p-nitroaniline component.[5] Always adhere to your institution's and local

regulations for hazardous waste disposal.

Step 1: Segregation of Waste

Solid Waste:

Unused or expired Z-Tyr-Lys-Arg-pNA powder should be collected in a clearly labeled,

sealed container designated for "Acutely Toxic Chemical Waste" or "p-Nitroaniline Waste".

[5]

Contaminated personal protective equipment (PPE), such as gloves and weighing papers,

should also be placed in this container.[5]

Liquid Waste:

All aqueous solutions containing Z-Tyr-Lys-Arg-pNA, including leftover assay solutions

and washes, should be collected in a separate, sealed, and clearly labeled container for

"Aqueous p-Nitroaniline Waste".

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12387806?utm_src=pdf-body
https://www.benchchem.com/product/b12387806?utm_src=pdf-body-img
https://www.benchchem.com/product/b12387806?utm_src=pdf-body
https://www.benchchem.com/product/b12387806?utm_src=pdf-body
https://www.amherst.edu/system/files/P-Nitroaniline.pdf
https://www.benchchem.com/product/b12387806?utm_src=pdf-body
https://www.amherst.edu/system/files/P-Nitroaniline.pdf
https://www.amherst.edu/system/files/P-Nitroaniline.pdf
https://www.benchchem.com/product/b12387806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not mix this waste with other solvent waste streams unless compatible and permitted

by your institution's safety protocols.

Contaminated Labware:

Disposable plasticware (e.g., pipette tips, microplates) that has come into contact with Z-
Tyr-Lys-Arg-pNA should be collected in a designated container for solid hazardous

waste.

Contaminated glassware should be decontaminated before reuse or disposed of as

hazardous waste. A common decontamination procedure involves rinsing with a suitable

solvent (e.g., ethanol or methanol) to remove residual peptide, followed by washing with a

laboratory detergent and thorough rinsing with water. The initial solvent rinse should be

collected as hazardous liquid waste.

Step 2: Labeling and Storage of Waste

All waste containers must be clearly labeled with the full chemical name ("Z-Tyr-Lys-Arg-
pNA waste" and "contains p-nitroaniline"), the associated hazards (e.g., "Toxic"), and the

date of accumulation.

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Step 3: Final Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company.[6]

Never dispose of Z-Tyr-Lys-Arg-pNA or its solutions down the drain or in the regular trash.

[6][7]

Emergency Procedures for Spills:

In the event of a spill, evacuate the immediate area and alert your supervisor and EHS.

Wear appropriate PPE, including double nitrile gloves, a lab coat, and safety goggles.[5]
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For small powder spills, carefully collect the material using absorbent pads or a scoop and

place it in the designated solid hazardous waste container. Avoid creating dust.[6][7]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the solid hazardous waste container.

Clean the spill area with a suitable solvent and then with soap and water. Collect all cleaning

materials as hazardous waste.

By following these procedures, you can ensure the safe handling and disposal of Z-Tyr-Lys-
Arg-pNA, protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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